Cas no 66543-80-4 (tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate)

tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate structure
66543-80-4 structure
Product Name:tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate
CAS No:66543-80-4
MF:C20H34O8
MW:402.479167461395
CID:964175
PubChem ID:3017686
Update Time:2025-04-19

tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

    • tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate
    • tris(2-methylpropyl) 2-acetyloxypropane-1,2,3-tricarboxylate
    • Acetyltriisobutyl citrate
    • ACETYL TRIISOBUTYL CITRATE
    • NS00053148
    • 1,2,3-TRIS(2-METHYLPROPYL) 2-(ACETYLOXY)PROPANE-1,2,3-TRICARBOXYLATE
    • UNII-9037CNN5JT
    • EINECS 266-399-0
    • SCHEMBL722772
    • DTXSID10985152
    • 9037CNN5JT
    • Q27271271
    • 66543-80-4
    • Tris-(2-methylpropyl)2-(acetyloxy)propane-1,2,3-tricarboxylate
    • ACETYL TRIISOBUTYLCITRATE
    • Triisobutyl 2-acetoxypropane-1,2,3-tricarboxylate
    • KCCLEAUZFNBELO-UHFFFAOYSA-N
    • Inchi: 1S/C20H34O8/c1-13(2)10-25-17(22)8-20(28-16(7)21,19(24)27-12-15(5)6)9-18(23)26-11-14(3)4/h13-15H,8-12H2,1-7H3
    • InChI Key: KCCLEAUZFNBELO-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)OCC(C)C)(CC(=O)OCC(C)C)CC(=O)OCC(C)C

Computed Properties

  • Exact Mass: 402.22542
  • Monoisotopic Mass: 402.22536804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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